![molecular formula C14H19NO4 B2692172 ethyl (2E)-2-(3-formyl-2-morpholin-4-ylcyclopent-2-en-1-ylidene)acetate CAS No. 380348-93-6](/img/structure/B2692172.png)
ethyl (2E)-2-(3-formyl-2-morpholin-4-ylcyclopent-2-en-1-ylidene)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl (2E)-2-(3-formyl-2-morpholin-4-ylcyclopent-2-en-1-ylidene)acetate, also known as FMCA, is a novel compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. FMCA is a cyclic enamine derivative that has been synthesized through a multi-step process involving the use of various reagents and solvents.
Mechanism of Action
The mechanism of action of ethyl (2E)-2-(3-formyl-2-morpholin-4-ylcyclopent-2-en-1-ylidene)acetate is not fully understood, but it is believed to involve the modulation of various signaling pathways involved in inflammation, apoptosis, and viral replication. This compound has been found to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in the regulation of immune and inflammatory responses. This compound has also been found to activate the caspase pathway, leading to the induction of apoptosis in cancer cells. Additionally, this compound has been shown to bind to the NS5B polymerase enzyme of HCV, thereby inhibiting its replication.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects, including anti-inflammatory, anti-tumor, and anti-viral properties. This compound has been shown to inhibit the production of pro-inflammatory cytokines, such as IL-1β and TNF-α, which are involved in the pathogenesis of various inflammatory diseases. This compound has also been found to induce apoptosis in cancer cells by activating the caspase pathway. Furthermore, this compound has been shown to inhibit the replication of the HCV by targeting the NS5B polymerase enzyme.
Advantages and Limitations for Lab Experiments
Ethyl (2E)-2-(3-formyl-2-morpholin-4-ylcyclopent-2-en-1-ylidene)acetate has several advantages for lab experiments, including its ease of synthesis and relatively low cost. This compound can be synthesized through a multi-step process using readily available reagents and solvents. Furthermore, this compound has been found to exhibit low toxicity in vitro and in vivo, making it a promising candidate for further preclinical and clinical studies. However, there are also some limitations associated with this compound, including its poor solubility in water and its relatively low stability under certain conditions. These limitations may affect its bioavailability and efficacy in vivo.
Future Directions
There are several future directions for ethyl (2E)-2-(3-formyl-2-morpholin-4-ylcyclopent-2-en-1-ylidene)acetate research, including the development of more efficient synthesis methods and the evaluation of its potential therapeutic applications in various diseases. Further studies are needed to elucidate the mechanism of action of this compound and to identify its specific molecular targets. Additionally, the efficacy and safety of this compound need to be evaluated in preclinical and clinical studies. This compound may also have potential applications in drug delivery systems, such as nanoparticles or liposomes, to improve its bioavailability and efficacy.
Synthesis Methods
Ethyl (2E)-2-(3-formyl-2-morpholin-4-ylcyclopent-2-en-1-ylidene)acetate is synthesized through a multi-step process that involves the use of various reagents and solvents. The first step involves the reaction of morpholine with 2-bromoacetylacetone in the presence of potassium carbonate as a base to form 2-(morpholin-4-yl)-4-oxo-4H-pyran-3-carbaldehyde. This intermediate is then reacted with cyclopentanone in the presence of sodium ethoxide to form this compound. The overall yield of this process is around 40%, and the purity of the final product can be improved through recrystallization.
Scientific Research Applications
Ethyl (2E)-2-(3-formyl-2-morpholin-4-ylcyclopent-2-en-1-ylidene)acetate has shown promising results in various scientific research applications, particularly in drug discovery and development. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-viral properties. This compound has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α), which are involved in the pathogenesis of various inflammatory diseases. This compound has also been found to induce apoptosis in cancer cells by activating the caspase pathway. Furthermore, this compound has been shown to inhibit the replication of the hepatitis C virus (HCV) by targeting the NS5B polymerase enzyme.
properties
IUPAC Name |
ethyl (2E)-2-(3-formyl-2-morpholin-4-ylcyclopent-2-en-1-ylidene)acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO4/c1-2-19-13(17)9-11-3-4-12(10-16)14(11)15-5-7-18-8-6-15/h9-10H,2-8H2,1H3/b11-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOOLZKIIGRXISL-PKNBQFBNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C=C1CCC(=C1N2CCOCC2)C=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C=C/1\CCC(=C1N2CCOCC2)C=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.